Cas no 845622-62-0 (4-Iodo-3,5-diisopropyl-phenol)
4-Iodo-3,5-diisopropyl-phenol structure
Product Name:4-Iodo-3,5-diisopropyl-phenol
CAS No:845622-62-0
MF:C12H17IO
MW:304.167256116867
CID:2196358
PubChem ID:11197458
Update Time:2025-04-21
4-Iodo-3,5-diisopropyl-phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-3,5-diisopropyl-phenol
- 4-iodo-3,5-di(propan-2-yl)phenol
- SCHEMBL4713540
- DTXSID50458491
- 845622-62-0
- AKOS015962751
-
- Inchi: 1S/C12H17IO/c1-7(2)10-5-9(14)6-11(8(3)4)12(10)13/h5-8,14H,1-4H3
- InChI Key: ZUAUTJASOBMZKX-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=CC=1C(C)C)O)C(C)C
Computed Properties
- Exact Mass: 304.03241Da
- Monoisotopic Mass: 304.03241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
4-Iodo-3,5-diisopropyl-phenol Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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